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Compound of Interest

Compound Name: 3-N-Boc-aminocyclohexanone

Cat. No.: B591803 Get Quote

Essential Safety and Handling Guide for 3-N-
Boc-aminocyclohexanone
For Researchers, Scientists, and Drug Development Professionals: A Comprehensive

Operational and Disposal Plan

This guide provides critical safety and logistical information for the handling and disposal of 3-
N-Boc-aminocyclohexanone (CAS No. 885280-38-6), a key intermediate in pharmaceutical

and organic synthesis. Adherence to these protocols is essential for ensuring laboratory safety

and maintaining experimental integrity.

Physicochemical and Safety Data
A summary of the key physical, chemical, and safety properties of 3-N-Boc-
aminocyclohexanone is presented below. While a comprehensive Safety Data Sheet (SDS)

with specific GHS classifications is not readily available, the data from structurally similar

compounds suggests that it should be handled with care, assuming it may cause skin, eye, and

respiratory irritation.
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Property Value Reference

Molecular Formula C₁₁H₁₉NO₃ [1][2]

Molecular Weight 213.28 g/mol [1][2]

Appearance Light beige or light yellow solid [1]

Melting Point 81–85 °C [1]

Boiling Point 335.9 ± 31.0 °C (predicted) [1]

Density 1.06 ± 0.1 g/cm³ (predicted) [1][3]

Storage Conditions

Store in a tightly sealed

container in a dry, well-

ventilated place, away from

light. Recommended storage

at -20°C for long-term stability.

[1]

Solubility
Slightly soluble in chloroform

and methanol.
[1]

Hazard Statements

(Precautionary)

May cause skin irritation. May

cause serious eye irritation.

May cause respiratory

irritation.

[4][5][6]

Personal Protective Equipment (PPE)
A risk assessment should be conducted for all procedures involving 3-N-Boc-
aminocyclohexanone. The following PPE is recommended as a minimum standard:
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PPE Category Item Specifications

Eye Protection Safety Goggles

Chemical splash goggles

compliant with EN166 or

equivalent standards.[5]

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Ensure to

check the manufacturer's

breakthrough time for the

specific glove type.[5]

Body Protection Laboratory Coat

A long-sleeved lab coat is

required. For procedures with

a higher risk of splashing, a

chemical-resistant apron

should be worn over the lab

coat.

Respiratory Protection Fume Hood

All handling of 3-N-Boc-

aminocyclohexanone,

especially in solid form or

when preparing solutions,

must be conducted in a

certified chemical fume hood to

prevent inhalation of dust or

aerosols.[7]

Operational Plan: Step-by-Step Handling Protocol
1. Preparation:

Ensure a well-ventilated work area, preferably within a chemical fume hood.[7]

Assemble all necessary equipment, including balances, spatulas, glassware, and solvents.

Don the appropriate PPE as detailed in the table above.

Have a spill kit readily accessible.
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2. Weighing and Transferring:

Perform all weighing and transferring of the solid compound inside a chemical fume hood to

minimize the risk of inhalation.

Use appropriate tools, such as a spatula or powder funnel, to transfer the solid, avoiding the

creation of dust.

3. Dissolving the Compound:

When preparing a solution, slowly add the solvent to the solid -N-Boc-aminocyclohexanone.

If sonication is required to aid dissolution, ensure the container is properly sealed.

4. Post-Handling:

Thoroughly clean the work area and decontaminate any equipment used.

Remove PPE in the correct order to avoid self-contamination.

Wash hands thoroughly with soap and water after handling the compound, even if gloves

were worn.[4]

Disposal Plan
Proper disposal of 3-N-Boc-aminocyclohexanone and associated waste is crucial to prevent

environmental contamination and comply with regulations.

Unused Compound: Dispose of as hazardous chemical waste in a properly labeled and

sealed container.[4]

Contaminated Materials: Any materials that have come into contact with the compound, such

as gloves, absorbent pads, and pipette tips, should be disposed of in a designated

hazardous waste container.

Solutions: Aqueous and organic solutions containing 3-N-Boc-aminocyclohexanone should

be collected in separate, appropriately labeled hazardous waste containers. Do not empty

into drains.[7]
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Regulatory Compliance: All waste must be disposed of in accordance with local, regional,

and national hazardous waste regulations.[4][7]

Experimental Workflow and Safety Protocol
The following diagram illustrates the key stages of handling and disposing of 3-N-Boc-
aminocyclohexanone, emphasizing the integration of safety measures at each step.

Caption: Handling and Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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